Cas no 183134-28-3 (2,3-Dihydroxypropyl 2-sulfanylpropanoate)
183134-28-3 structure
Product Name:2,3-Dihydroxypropyl 2-sulfanylpropanoate
CAS No:183134-28-3
MF:C6H12O4S
MW:180.222081184387
CID:2783600
PubChem ID:22105057
Update Time:2025-04-21
2,3-Dihydroxypropyl 2-sulfanylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydroxypropyl 2-sulfanylpropanoate
- 183134-28-3
- DTXSID60622469
- SCHEMBL8531051
-
- Inchi: 1S/C6H12O4S/c1-4(11)6(9)10-3-5(8)2-7/h4-5,7-8,11H,2-3H2,1H3
- InChI Key: MZCAZOUPSJQYMW-UHFFFAOYSA-N
- SMILES: SC(C)C(=O)OCC(CO)O
Computed Properties
- Exact Mass: 180.04563003Da
- Monoisotopic Mass: 180.04563003Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 67.8Ų
2,3-Dihydroxypropyl 2-sulfanylpropanoate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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